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Compound of Interest

Compound Name: Tetrapentylammonium bromide

Cat. No.: B1205827

An In-depth Technical Guide to Tetrapentylammonium Bromide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetrapentylammonium bromide, a
guaternary ammonium salt with significant applications in organic synthesis and
electrochemistry. The document details its core properties, outlines a general experimental
protocol for its use as a phase transfer catalyst, and illustrates key processes through
diagrams.

Core Properties of Tetrapentylammonium Bromide

Tetrapentylammonium bromide is a white, hygroscopic solid.[1][2] Its key identifiers and
physicochemical properties are summarized in the table below for easy reference.
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Data Point Value

CAS Number 866-97-7[1][2][3][4]
Molecular Formula C20H44BrN[1][2][3][4]
Molecular Weight 378.47 g/mol [2]
Melting Point 100-101 °CJ[2][3]

Tetra-n-amylammonium bromide, 1-
Synonyms - . .
Pentanaminium, N,N,N-tripentyl-, bromide[1]

Applications in Research and Development

Tetrapentylammonium bromide is primarily utilized for its ability to act as a phase transfer
catalyst and as an electrolyte in electrochemical applications.

o Phase Transfer Catalysis: It serves as a highly effective phase transfer catalyst, facilitating
reactions between reactants located in different immiscible phases (e.g., an aqueous and an
organic phase).[2] This property is invaluable in the synthesis of pharmaceuticals and other
specialty chemicals, as it enhances reaction rates and product yields.[2]

» Electrochemistry: The compound is also used in the formulation of ionic liquids and as a
supporting electrolyte in various electrochemical studies.[2] Its ionic nature contributes to the
conductivity of non-agueous solutions, which is essential for many electrochemical
processes.

Experimental Protocols: Phase Transfer Catalysis

The following is a generalized methodology for a nucleophilic substitution reaction using
tetrapentylammonium bromide as a phase transfer catalyst.

Objective: To synthesize an organic product via a substitution reaction between an organic-
soluble substrate and an aqueous-soluble nucleophile.

Materials:

e Organic Substrate (e.g., an alkyl halide)
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e Organic Solvent (e.g., Toluene, Dichloromethane)

e Agueous Nucleophile (e.g., Sodium Cyanide, Sodium Azide)

o Tetrapentylammonium Bromide (Catalyst)

» Deionized Water

» Standard laboratory glassware (reaction flask, condenser, separatory funnel)
o Stirring and heating apparatus

e Analytical equipment for reaction monitoring (e.g., TLC, GC-MS)
Methodology:

e Reaction Setup: The organic substrate is dissolved in a water-immiscible organic solvent
within a temperature-controlled reaction vessel equipped with a stirrer and a reflux
condenser.

o Catalyst Introduction: A catalytic amount of tetrapentylammonium bromide (typically 1-5
mol%) is added to the organic phase.

e Aqueous Phase Addition: The nucleophile is dissolved in deionized water and added to the
reaction vessel.

o Reaction Execution: The biphasic mixture is stirred vigorously at a specified temperature to
facilitate the transfer of the nucleophile into the organic phase.

e Monitoring: The reaction progress is monitored periodically by withdrawing aliquots from the
organic layer and analyzing them.

o Work-up: Upon completion, the mixture is cooled, and the agueous and organic layers are
separated. The organic layer is washed with water and brine, dried over an anhydrous salt
(e.g., MgSO0a), and filtered.

« |solation: The solvent is removed from the organic phase under reduced pressure to yield the
crude product, which can then be purified by techniques such as recrystallization or column
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chromatography.

Visualized Workflows and Pathways

The following diagrams illustrate the logical and experimental workflows involving
tetrapentylammonium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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